Cas no 108-75-8 (2,4,6-Trimethylpyridine)

2,4,6-Trimethylpyridine Properties

Names and Identifiers

• 2,4,6-Trimethylpyridine
• sym.-collidine
• 2,4,6-Collidine
• 2,4,6-Collidineneat
• s-Collidine
• 246CO
• g-Collidine
• SYM COLLIDINE
• 2,4,6-Kollidin
• GAMMA-COLLIDINE
• a,g,a'-Collidine
• #nsym.-Collidine
• 2,4,6-Collidine99%
• TMP
• +Expand

• MDL： MFCD00006338
• InChIKey： BWZVCCNYKMEVEX-UHFFFAOYSA-N
• Inchi： 1S/C8H11N/c1-6-4-7(2)9-8(3)5-6/h4-5H,1-3H3
• SMILES： CC1=CC(=NC(=C1)C)C
• BRN： 107283

Computed Properties

• Exact Mass: 121.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 121.089
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• LogP: 2.00680
• PSA: 12.89000
• Merck: 9718
• Refractive Index: n20/D 1.498(lit.)
• Water Partition Coefficient: 35 g/L (20 ºC)
• Boiling Point: 171-172 °C(lit.)
• Melting Point: −43 °C (lit.)
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• FEMA: 2463
• Solubility: 35g/l
• Color/Form: Colorless or yellowish liquid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Slightly soluble in water, soluble in alcohol or ether.
• Sensitiveness: Hygroscopic
• pka: 7.43(at 25℃)
• Density: 0.917 g/mL at 25 °C(lit.)

2,4,6-Trimethylpyridine Security Information

• Symbol: GHS02 GHS06
• RTECS：UU0970000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1992 3/PG 3
• Hazard Statement： H226,H302,H311,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338,P312
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 10-20/21/22-36/37/38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

2,4,6-Trimethylpyridine Customs Data

• HS CODE：2933399010
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
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